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Compound of Interest

Compound Name: Azido-PEG1-acid

Cat. No.: B605813

Azido-PEG1-acid (CsH9N30Os3) is a click chemistry reagent featuring a terminal azide group and
a carboxylic acid, connected by a single polyethylene glycol (PEG) spacer.[1][2] The azide
group allows for reaction with alkynes, BCN, or DBCO via click chemistry, while the carboxylic
acid can be conjugated to primary amines.[1][2] The PEG spacer enhances the hydrophilicity of
the molecule.[1][2]

General Properties of Azido-PEG1-acid

Property Value Source
Chemical Formula CsHoN3Os3 [1]
Molecular Weight 159.1 g/mol [1]
CAS Number 1393330-34-1 [1]
Purity Typically >95-98% [1]
Solubility Soluble in Water, DMSO, DMF, o
DCM
Storage Recommended at -20°C [11[3114]

Primary Hazards

The primary hazard associated with Azido-PEG1-acid stems from its azide functional group.
While organic azides are generally less hazardous than inorganic azides like sodium azide,
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they are still considered energetic materials and must be handled with care. The primary

concerns are:

» Formation of Explosive Compounds: Azides can form highly explosive heavy metal azides
upon contact with certain metals (e.g., lead, copper, silver, mercury).[5] Reaction with acids
can form the highly toxic and explosive hydrazoic acid (HNs).[5]

» Potential for Decomposition: Although generally stable, organic azides can decompose
violently when subjected to heat, shock, or friction.

o Toxicity: While specific toxicity data for Azido-PEG1-acid is not readily available, related
azido compounds are classified as harmful if swallowed and toxic to aquatic life.[6]
Hydrazoic acid, which can be formed from azides, is acutely toxic and a severe inhalation
hazard.[7]

Safe Handling and Personal Protective Equipment
(PPE)

Adherence to strict safety protocols is mandatory when working with Azido-PEG1-acid and
other azido-containing compounds.

Engineering Controls

e Fume Hood: All manipulations of Azido-PEG1-acid, especially when heating or performing
reactions, must be conducted in a certified chemical fume hood.[5]

» Blast Shield: The use of a blast shield is strongly recommended, particularly when working
with larger quantities or when heating the compound.[5]

» Ventilation: Ensure adequate general laboratory ventilation to prevent the accumulation of
any potentially harmful vapors.[5]

Personal Protective Equipment (PPE)
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PPE Specification

Rationale

) Safety glasses or chemical
Eye Protection
splash goggles.

Protects eyes from splashes
and potential projectiles in

case of rapid decomposition.

[7]

) Chemical-resistant gloves
Hand Protection

Prevents skin contact. Gloves

must be changed immediately

(e.g., nitrile). ) )
if contaminated.[5]
Protects against splashes and
] ] fire. A chemical-resistant apron
Body Protection Flame-resistant lab coat.

is recommended for larger

quantities.[5]

Incompatible Materials and Storage

To prevent the formation of unstable and hazardous compounds, Azido-PEG1-acid must be

segregated from the following:

Incompatible Material Hazard

Forms highly toxic and explosive hydrazoic acid

Acids

(HNs).[5]
Heavy Metals (Copper, Lead, Silver, Mercury, Forms highly shock-sensitive and explosive
etc.) and their salts heavy metal azides.[5]
Halogenated Solvents (e.g., Dichloromethane, Can form extremely unstable di- and tri-
Chloroform) azidomethane.[5]

Can lead to vigorous, potentially explosive

Strong Oxidizing/Reducing Agents

reactions.[6]

Storage Procedures

o Temperature: Store at -20°C for long-term stability.[1][3][4]
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o Container: Keep in a tightly sealed, clearly labeled container.
» Environment: Store in a dry, dark place away from incompatible materials.[8]

Experimental Protocols and Workflows

The following diagrams and protocols outline best practices for handling Azido-PEG1-acid in a
research setting.

General Handling Workflow
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Preparation

Handling

Weigh Compound with Plastic Spatula

Dissolve in Appropriate Solvent

Perform Reaction (e.g., Click Chemistry)

Cleanup & Disposal

Quench Unreacted Azide

Collect in Designated Azide Waste Container

Decontaminate Work Area
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Heating > 50°C?

Scale > 1g?

Incompatible Materials Present? Use Blast Shield

Segregate Chemicals

Work in Fume Hood

Proceed with Caution
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Spill or Exposure Occurs

Assess Situation
(Spill size, personnel exposure)

Persqnnel Exposure

Administer First Aid

SUEBIETS e/ (Flush skin/eyes, move to fresh air)

Contain & Clean Up

(with appropriate PPE) Seek Immediate Medical Attention

Dispose as Azide Waste Provide SDS to Medical Personnel

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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